Cas no 2034411-09-9 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 2034411-09-9
• MF: C₂₀H₁₈F₃N₃O₃
• MW: 405.370435237885
• CID: 5552074
• Update Time: 2025-06-08

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C20H18F3N3O3/c1-26-8-7-12-9-13(5-6-16(12)26)17(27)11-24-18(28)19(29)25-15-4-2-3-14(10-15)20(21,22)23/h2-10,17,27H,11H2,1H3,(H,24,28)(H,25,29)
• InChI Key： VDUYMZTVRMLLNT-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Introduction to N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 2034411-09-9)

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide, identified by its CAS number 2034411-09-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The compound's unique chemical composition, featuring a combination of hydroxyl, indole, and trifluoromethyl groups, suggests a multifaceted role in biological interactions and pharmacological activities.

The< strong>N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide molecule exhibits a complex arrangement of functional groups, which contribute to its distinct chemical properties. The presence of the hydroxyl group at the 2-position of the ethyl chain and the 1-methyl-1H-indol-5-yl moiety at the same position indicates a potential for hydrogen bonding and interaction with biological targets. Additionally, the trifluoromethyl group on the phenyl ring enhances lipophilicity and metabolic stability, making it a valuable component in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>indole derivatives in developing novel therapeutic agents. The indole scaffold, known for its biological activity, has been extensively studied for its role in various pharmacological pathways. In particular, compounds containing< strong>1-methyl-1H-indol moieties have shown promise in treating neurological disorders, inflammation, and cancer. The incorporation of this group into N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide suggests that this compound may exhibit similar beneficial effects.

The< strong>trifluoromethyl group is another critical feature of this compound that contributes to its pharmacological profile. This group is frequently employed in drug development due to its ability to modulate metabolic pathways and enhance binding affinity to biological targets. The presence of a< strong>trifluoromethyl substituent on the phenyl ring in N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide may improve its bioavailability and reduce susceptibility to degradation by metabolic enzymes.

In the realm of drug discovery, the synthesis and characterization of novel compounds are essential for identifying potential therapeutic candidates. N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide represents a significant step forward in this endeavor. Its complex structure and diverse functional groups make it a promising candidate for further investigation in various disease models. Researchers have been exploring its potential applications in treating conditions such as neurodegenerative diseases, autoimmune disorders, and metabolic syndromes.

The< strong>N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide molecule's ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug design. This approach has gained traction in recent years due to its potential to address complex diseases that involve multiple pathological pathways. By targeting several receptors or enzymes simultaneously, such compounds can offer more comprehensive therapeutic effects compared to traditional single-target drugs.

Ongoing research is focused on elucidating the mechanisms of action of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide. Studies have begun to explore its interactions with key enzymes and receptors involved in various disease processes. Preliminary findings suggest that this compound may modulate signaling pathways associated with inflammation, oxidative stress, and cell proliferation. These pathways are often dysregulated in conditions such as cancer, neurodegenerative diseases, and chronic inflammation.

The< strong>CAS number 2034411-09-9 provides a unique identifier for this compound, facilitating its tracking and documentation in scientific literature and patents. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize the compound in their studies. The CAS registry number is particularly important for regulatory purposes, ensuring compliance with international standards for chemical substances.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-